Cas no 53541-89-2 (1H-Indole, 3-[(4-chlorophenyl)methyl]-)

1H-Indole, 3-[(4-chlorophenyl)methyl]- structure
53541-89-2 structure
Product Name:1H-Indole, 3-[(4-chlorophenyl)methyl]-
CAS No:53541-89-2
MF:C15H12ClN
MW:241.715482711792
CID:1586625
Update Time:2024-09-13

1H-Indole, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[(4-chlorophenyl)methyl]-
    • Inchi: 1S/C15H12ClN/c16-13-7-5-11(6-8-13)9-12-10-17-15-4-2-1-3-14(12)15/h1-8,10,17H,9H2
    • InChI Key: SEGLTMJKKAMXEF-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(CC2=CC=C(Cl)C=C2)=C1

Computed Properties

  • Exact Mass: 241.06596

Experimental Properties

  • Density: 1.250±0.06 g/cm3(Predicted)
  • Melting Point: 104.0-105.5 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
  • Boiling Point: 409.9±25.0 °C(Predicted)
  • PSA: 15.79
  • pka: 17.03±0.30(Predicted)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.